Cas no 1505202-44-7 (6-Fluoro-1,2-dimethyl-1H-benzodimidazole)

• Product Name: 6-Fluoro-1,2-dimethyl-1H-benzodimidazole
• CAS No: 1505202-44-7
• MF: C₉H₉FN₂
• MW: 164.179565191269
• CID: 4602815
• Update Time: 2025-06-20

6-Fluoro-1,2-dimethyl-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1,2-dimethyl-1H-benzo[d]imidazole
• 6-Fluoro-1,2-dimethyl-1H-benzodimidazole

• Inchi： 1S/C9H9FN2/c1-6-11-8-4-3-7(10)5-9(8)12(6)2/h3-5H,1-2H3
• InChI Key： VVTHGFWPHULWBD-UHFFFAOYSA-N
• SMILES： C1(C)N(C)C2=CC(F)=CC=C2N=1

6-Fluoro-1,2-dimethyl-1H-benzodimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-Fluoro-1,2-dimethyl-1H-benzodimidazole

Introduction to 6-Fluoro-1,2-dimethyl-1H-benzodimidazole (CAS No. 1505202-44-7)

6-Fluoro-1,2-dimethyl-1H-benzodimidazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and electronic properties. This heterocyclic molecule, with the chemical formula C₈H₇FN₂, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a fluorine atom and methyl groups at the 1 and 2 positions of the benzodimidazole core imparts distinct reactivity and binding capabilities, making it a valuable scaffold for developing novel therapeutic agents.

The CAS No. 1505202-44-7 identifier is a unique numerical code assigned to this compound, ensuring precise identification and differentiation from other chemical entities. This standardized numbering system is essential for regulatory compliance, literature referencing, and industrial applications. The benzodimidazole moiety is particularly noteworthy, as it is a fused ring system that often exhibits enhanced stability and bioavailability in drug candidates. The fluorine substituent, in particular, is strategically positioned to modulate electronic properties and improve metabolic resistance, key factors in optimizing pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled deeper insights into the structural and functional attributes of 6-Fluoro-1,2-dimethyl-1H-benzodimidazole. Molecular modeling studies suggest that this compound can effectively interact with biological targets due to its rigid aromatic framework and electron-withdrawing fluorine atom. Such interactions are critical for designing molecules with high affinity and selectivity, reducing off-target effects and enhancing therapeutic efficacy. The dimethyl groups at the 1 and 2 positions further contribute to steric hindrance, which can be leveraged to fine-tune binding affinities in drug design.

In the realm of medicinal chemistry, 6-Fluoro-1,2-dimethyl-1H-benzodimidazole has been explored as a precursor for synthesizing more complex pharmacophores. Its versatility allows for modifications at various positions, enabling chemists to tailor properties such as solubility, lipophilicity, and metabolic stability. For instance, functionalization of the fluorine atom or introduction of additional heteroatoms can lead to derivatives with improved pharmacological profiles. Such modifications are often guided by structure-activity relationship (SAR) studies, which help in identifying the most promising candidates for further development.

The compound's potential extends beyond traditional small-molecule drug discovery. Emerging research indicates that 6-Fluoro-1,2-dimethyl-1H-benzodimidazole may find utility in materials science and advanced material synthesis. Its unique electronic properties make it a candidate for organic semiconductors or luminescent materials. Additionally, the benzodimidazole core's stability under various conditions suggests applications in high-performance polymers or coatings where thermal and chemical resistance are paramount.

From a synthetic perspective, 6-Fluoro-1,2-dimethyl-1H-benzodimidazole can be accessed through multi-step organic reactions involving condensation, fluorination, and alkylation processes. Modern synthetic methodologies emphasize efficiency and sustainability, with green chemistry principles being increasingly adopted. Catalytic approaches have been particularly effective in improving yields while minimizing waste generation. These advancements align with global efforts to make pharmaceutical synthesis more environmentally friendly without compromising on quality or yield.

The role of fluorinated benzodimidazoles in medicinal chemistry continues to evolve with each new study published. Researchers are exploring their applications in antiviral, anticancer, and anti-inflammatory therapies due to their ability to modulate enzyme activity and receptor binding. For example, derivatives of this scaffold have shown promise in inhibiting kinases involved in cancer progression by disrupting aberrant signaling pathways. Such findings underscore the importance of continued research into this class of compounds.

Regulatory considerations play a crucial role in the development and commercialization of 6-Fluoro-1,2-dimethyl-1H-benzodimidazole derivatives. Compliance with international standards such as those set by the International Council for Harmonisation (ICH) ensures that these compounds meet stringent safety and efficacy requirements before reaching clinical use. Documentation must meticulously detail synthetic pathways, purity assessments, toxicological studies, and pharmacokinetic data to support regulatory submissions.

The future prospects for 6-Fluoro-1,2-dimethyl-1H-benzodimidazole are bright given its multifaceted potential applications. As computational tools become more sophisticated and synthetic techniques advance, researchers will be better equipped to harness its full potential. Collaborative efforts between academia and industry will further drive innovation by combining theoretical insights with practical applications.